Cas no 569648-15-3 (5-Methoxy-2-(1H-tetrazol-1-yl)aniline)

• Product Name: 5-Methoxy-2-(1H-tetrazol-1-yl)aniline
• CAS No: 569648-15-3
• MF: C₈H₉N₅O
• MW: 191.189960241318
• MDL: MFCD03419537
• CID: 878134
• PubChem ID: 859682
• Update Time: 2026-04-29

5-Methoxy-2-(1H-tetrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(1H-tetrazol-1-yl)aniline
• 5-methoxy-2-(1H-tetrazol-1-yl)aniline(SALTDATA: FREE)
• 5-methoxy-2-(tetrazol-1-yl)aniline
• 5-Methoxy-2-tetrazol-1-yl-phenylamine
• benzenamine, 5-methoxy-2-(1H-tetrazol-1-yl)-

• MDL： MFCD03419537
• Inchi： InChI=1S/C8H9N5O/c1-14-6-2-3-8(7(9)4-6)13-5-10-11-12-13/h2-5H,9H2,1H3
• InChI Key： XIRTVSDJTGYPDJ-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)N2C=NN=N2)N

Computed Properties

• Exact Mass: 191.08087
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.45
• Boiling Point: 403.6°C at 760 mmHg
• Flash Point: 197.9°C
• Refractive Index: 1.693
• PSA: 78.85

Additional information on 5-Methoxy-2-(1H-tetrazol-1-yl)aniline

Recent Advances in the Study of 5-Methoxy-2-(1H-tetrazol-1-yl)aniline (CAS: 569648-15-3)

5-Methoxy-2-(1H-tetrazol-1-yl)aniline (CAS: 569648-15-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 5-Methoxy-2-(1H-tetrazol-1-yl)aniline is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility as a building block for the construction of tetrazole-containing scaffolds, which are known for their diverse pharmacological properties. A recent study published in the Journal of Medicinal Chemistry detailed a novel synthetic route utilizing this compound to produce derivatives with enhanced bioactivity against inflammatory targets.

In addition to its synthetic applications, 5-Methoxy-2-(1H-tetrazol-1-yl)aniline has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways, suggesting potential therapeutic applications. For instance, a 2023 study reported its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. These findings open new avenues for the development of anti-inflammatory agents.

The pharmacokinetic properties of 5-Methoxy-2-(1H-tetrazol-1-yl)aniline have also been a subject of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have revealed favorable characteristics, such as good oral bioavailability and metabolic stability. These properties make it a promising candidate for further drug development. However, challenges remain in optimizing its selectivity and minimizing off-target effects.

Future research directions for 5-Methoxy-2-(1H-tetrazol-1-yl)aniline include exploring its potential in combination therapies and its role in targeted drug delivery systems. Recent advancements in nanotechnology have provided opportunities to incorporate this compound into nanoparticle-based formulations, enhancing its therapeutic efficacy and reducing side effects. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this versatile molecule.

In conclusion, 5-Methoxy-2-(1H-tetrazol-1-yl)aniline (CAS: 569648-15-3) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable tool for drug discovery and development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicine.